Cas no 74648-04-7 (Benzenepropanoic acid, -alpha--methyl-4-(1-methylethyl)-, (+)- (9CI))

• Product Name: Benzenepropanoic acid, -alpha--methyl-4-(1-methylethyl)-, (+)- (9CI)
• CAS No: 74648-04-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 556966
• Update Time: 2023-03-29

Benzenepropanoic acid, -alpha--methyl-4-(1-methylethyl)-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-methyl-4-(1-methylethyl)-, (+)-
• (+)-3-p-Cumenyl-2-methylpropionicacid
• Benzenepropanoic acid, -alpha--methyl-4-(1-methylethyl)-, (+)- (9CI)
• p-isopropyl-α-methyl-hydroxycinnamic acid

• Inchi： 1S/C13H18O2/c1-9(2)12-6-4-11(5-7-12)8-10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)
• InChI Key： FLMVHZOJMRGXRO-UHFFFAOYSA-N
• SMILES： C1(CC(C)C(O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 206.131
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0